Cas no 2094274-75-4 (3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide)

• Product Name: 3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide
• CAS No: 2094274-75-4
• MF: C₁₁H₁₄BrFN₂O₃
• MW: 321.142865657806
• CID: 6567631
• PubChem ID: 121561411
• Update Time: 2025-05-21

3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide
• 2094274-75-4
• AKOS033808684
• EN300-26588410
• 3-bromo-6-fluoro-N-[2-(2-methoxyethoxy)ethyl]pyridine-2-carboxamide
• Z2228898092

• Inchi： 1S/C11H14BrFN2O3/c1-17-6-7-18-5-4-14-11(16)10-8(12)2-3-9(13)15-10/h2-3H,4-7H2,1H3,(H,14,16)
• InChI Key： XJQXIGQHMICPGR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(NCCOCCOC)=O)F

Computed Properties

• Exact Mass: 320.01718g/mol
• Monoisotopic Mass: 320.01718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4Ų

Additional information on 3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide

Comprehensive Overview of 3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide (CAS No. 2094274-75-4)

3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide (CAS No. 2094274-75-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine carboxamide family, characterized by the presence of bromo and fluoro substituents, which enhance its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, making it a valuable asset in drug discovery pipelines.

The molecular structure of 3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide features a pyridine ring substituted with bromine at the 3-position and fluorine at the 6-position, coupled with a carboxamide group linked to a methoxyethoxyethyl side chain. This configuration imparts both lipophilicity and hydrogen-bonding capacity, critical for interactions with biological targets. Recent studies highlight its potential in modulating enzyme activity, particularly in kinase inhibition, a hot topic in oncology and metabolic disorder research.

In the context of current trends, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The inclusion of bromo and fluoro groups in this compound aligns with the growing preference for halogenated motifs in medicinal chemistry. Searches for "pyridine carboxamide applications" and "fluorinated drug intermediates" have spiked, reflecting industry interest. This compound’s CAS No. 2094274-75-4 is frequently queried in databases like Reaxys and SciFinder, underscoring its relevance.

Synthetic routes to 3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, methods widely discussed in organic chemistry forums. Its purification typically employs chromatography or crystallization, ensuring high purity for research use. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, addressing common user queries like "how to characterize pyridine derivatives".

From an SEO perspective, keywords like "CAS 2094274-75-4 supplier", "3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide synthesis", and "pyridine carboxamide uses" are highly searched. This compound’s versatility also ties into broader discussions about green chemistry, as researchers explore solvent-free or catalytic methods to optimize its production. Environmental concerns and regulatory shifts toward sustainable practices make this a timely focus area.

In conclusion, 3-bromo-6-fluoro-N-2-(2-methoxyethoxy)ethylpyridine-2-carboxamide (CAS No. 2094274-75-4) represents a critical building block in modern synthetic chemistry. Its dual functionality and adaptability to diverse reaction conditions position it as a staple in laboratories worldwide. As interest in halogenated heterocycles and drug intermediate optimization grows, this compound will likely remain at the forefront of scientific inquiry and industrial application.